Cas no 72403-68-0 ([(1S)-3-(4-methylpent-3-en-1-yl)cyclohex-3-en-1-yl]methanol)

• Product name: [(1S)-3-(4-methylpent-3-en-1-yl)cyclohex-3-en-1-yl]methanol
• CAS No: 72403-68-0
• MF: C₁₃H₂₂O
• MW: 194.313184261322
• CID: 1759338
• PubChem ID: 3085813

[(1S)-3-(4-methylpent-3-en-1-yl)cyclohex-3-en-1-yl]methanol Chemical and Physical Properties

Names and Identifiers

• [(1S)-3-(4-methylpent-3-en-1-yl)cyclohex-3-en-1-yl]methanol
• [(1S)-3-(4-methylpent-3-enyl)cyclohex-3-en-1-yl]methanol
• 3-Cyclohexene-1-methanol, 3(or 4)-(4-methyl-3-pentenyl)-
• OCWPZKYJUSNHGL-ZDUSSCGKSA-N
• 3-Cyclohexene-1-methanol, 3(or 4)-(4-methyl-3-penten-1-yl)-
• 72403-68-0

• Inchi： InChI=1S/C13H22O/c1-11(2)5-3-6-12-7-4-8-13(9-12)10-14/h5,7,13-14H,3-4,6,8-10H2,1-2H3/t13-/m0/s1
• InChI Key： OCWPZKYJUSNHGL-ZDUSSCGKSA-N
• SMILES： CC(=CCCC1=CCCC(C1)CO)C

Computed Properties

• Exact Mass: 194.16716
• Monoisotopic Mass: 194.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23